Cas no 1806951-52-9 (2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile)
2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile
-
- Inchi: 1S/C9H6BrF2IN2/c10-3-7-8(9(11)12)5(1-2-14)6(13)4-15-7/h4,9H,1,3H2
- InChI Key: CNONPICNJCCLBV-UHFFFAOYSA-N
- SMILES: IC1=CN=C(CBr)C(C(F)F)=C1CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 256
- XLogP3: 2.4
- Topological Polar Surface Area: 36.7
2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029022345-250mg |
2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile |
1806951-52-9 | 95% | 250mg |
$960.40 | 2022-03-31 | |
| Alichem | A029022345-500mg |
2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile |
1806951-52-9 | 95% | 500mg |
$1,836.65 | 2022-03-31 | |
| Alichem | A029022345-1g |
2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile |
1806951-52-9 | 95% | 1g |
$2,750.25 | 2022-03-31 |
2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile
Research Brief on 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile (CAS: 1806951-52-9)
2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile (CAS: 1806951-52-9) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its potential in targeting specific enzymatic pathways involved in cancer and inflammatory diseases.
The structural features of this compound, including the bromomethyl and difluoromethyl groups, make it a valuable building block for medicinal chemistry. The presence of the iodine atom at the 5-position allows for further functionalization via cross-coupling reactions, enabling the creation of diverse molecular scaffolds. Researchers have utilized this compound in the synthesis of novel inhibitors for protein kinases such as JAK2 and EGFR, which are critical targets in oncology.
A recent study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile in inhibiting tumor growth in preclinical models. The study employed a combination of computational docking and in vitro assays to optimize the compound's binding affinity and selectivity. The results indicated promising activity against resistant cancer cell lines, suggesting its potential as a lead compound for further development.
In addition to its applications in oncology, this compound has also been explored in the context of infectious diseases. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its use in the design of antiviral agents targeting RNA-dependent RNA polymerases. The difluoromethyl group was found to enhance the metabolic stability of the resulting compounds, addressing a common challenge in antiviral drug development.
Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile. Recent advancements in flow chemistry and catalytic methods have shown potential in overcoming these limitations, as highlighted in a 2024 review in Organic Process Research & Development. These innovations could facilitate broader access to this valuable intermediate for the research community.
In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile (CAS: 1806951-52-9) represents a critical tool in modern drug discovery. Its unique structural properties and versatility in synthetic applications continue to drive innovation across multiple therapeutic areas. Future research is expected to further elucidate its potential and optimize its use in the development of next-generation pharmaceuticals.
1806951-52-9 (2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)